Cas no 2228149-85-5 (3-(4-ethynylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-ethynylphenyl)-2-methylpropanoic acid
• CAS No: 2228149-85-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 5897076
• PubChem ID: 140215857
• Update Time: 2025-08-02

3-(4-ethynylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethynylphenyl)-2-methylpropanoic acid
• 2228149-85-5
• EN300-1758076

• Inchi： 1S/C12H12O2/c1-3-10-4-6-11(7-5-10)8-9(2)12(13)14/h1,4-7,9H,8H2,2H3,(H,13,14)
• InChI Key： XMLFGHRXAKLXTK-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-ethynylphenyl)-2-methylpropanoic acid

Introduction to 3-(4-ethynylphenyl)-2-methylpropanoic acid (CAS No. 2228149-85-5)

3-(4-ethynylphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228149-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an aromatic ethynyl group and a branched aliphatic side chain, exhibits promising characteristics for further exploration in medicinal chemistry and material science. The presence of the ethynyl group at the para position of the phenyl ring introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 3-(4-ethynylphenyl)-2-methylpropanoic acid consists of a phenyl ring substituted with an ethynyl (-C≡CH) moiety at the 4-position, connected to a propionic acid backbone with a methyl group at the 2-position. This configuration imparts distinct electronic and steric properties, which can be exploited in various chemical transformations. The ethynyl group, being highly reactive, is susceptible to Sonogashira coupling reactions, metal-catalyzed hydrogenations, and other coupling reactions with boronic acids or halides. These reactivities make it an excellent building block for constructing biaryl compounds or incorporating functional groups into larger molecular frameworks.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from aryl-substituted carboxylic acids due to their diverse biological activities. 3-(4-ethynylphenyl)-2-methylpropanoic acid has been investigated as a potential precursor in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, its structural features suggest that it could serve as a scaffold for developing compounds with anti-inflammatory, anticancer, or antimicrobial properties. The ethynyl substituent provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or improve drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 3-(4-ethynylphenyl)-2-methylpropanoic acid is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The Sonogashira coupling reaction between this compound and various aryl halides or triflates enables the rapid construction of biaryl systems, which are prevalent in many biologically active molecules. Additionally, palladium-catalyzed hydrogenation of the triple bond can be employed to introduce different functional groups or modify the electronic properties of the aromatic ring. These transformations have been leveraged in recent studies to develop novel derivatives with enhanced biological activity.

Recent advancements in computational chemistry have also highlighted the potential of 3-(4-ethynylphenyl)-2-methylpropanoic acid as a key intermediate in drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can interact with specific biological targets through well-defined binding modes. For example, computational screening has identified that certain analogs may bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. These findings underscore the importance of this compound as a starting point for designing next-generation therapeutics.

The synthesis of 3-(4-ethynylphenyl)-2-methylpropanoic acid itself presents an interesting challenge due to its relatively complex structure. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as styrene derivatives or acrylic acids. Recent reports have described efficient synthetic strategies that employ palladium-catalyzed cross-coupling reactions or directed ortho-metalation techniques to construct the desired aryl-substituted carboxylic acid core. These methods highlight the growing sophistication of synthetic methodologies and their ability to produce complex molecules with high yields and purity.

Beyond its pharmaceutical applications, 3-(4-ethynylphenyl)-2-methylpropanoic acid has shown promise in materials science research. Its ability to participate in polymerization reactions and form coordination complexes with metal ions makes it a candidate for developing novel materials with tailored properties. For instance, polymers incorporating this monomer unit could exhibit enhanced mechanical strength or thermal stability due to the rigidity provided by the aromatic ring and ethynyl group. Additionally, coordination chemistry studies have explored its use as a ligand for transition metals, potentially leading to catalysts for industrial processes or luminescent materials for optoelectronic applications.

The future direction of research involving 3-(4-ethynylphenyl)-2-methylpropanoic acid is likely to focus on expanding its applications in drug discovery and material science. As our understanding of biological pathways continues to grow, there will be increasing demand for innovative molecular scaffolds like this one to develop new therapeutic agents. Furthermore, advancements in synthetic chemistry and computational methods will enable more efficient access to complex derivatives and their biological evaluation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing the full potential of this versatile compound.